Cas no 1203217-33-7 (5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide)

5-(Furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a fused oxazole-thiazole core with furan and nitrothiophene substituents. Its structural complexity offers potential as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The presence of multiple heterocyclic rings enhances its binding affinity to biological targets, while the nitro group provides a reactive site for further functionalization. This compound may exhibit applications in drug discovery, especially in the design of enzyme inhibitors or antimicrobial agents. Its well-defined synthetic pathway allows for scalable production, ensuring consistency in research and industrial applications.
5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide structure
1203217-33-7 structure
Product Name:5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide
CAS No:1203217-33-7
MF:C15H8N4O5S2
MW:388.377820014954
CID:6076337
PubChem ID:45503797
Update Time:2025-06-14

5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide
    • 5-(furan-2-yl)-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide
    • AKOS024518094
    • VU0520068-1
    • 5-(furan-2-yl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)isoxazole-3-carboxamide
    • F5773-1765
    • 1203217-33-7
    • Inchi: 1S/C15H8N4O5S2/c20-14(9-5-12(24-18-9)11-2-1-3-23-11)17-15-16-10(7-26-15)13-4-8(6-25-13)19(21)22/h1-7H,(H,16,17,20)
    • InChI Key: NJEZNLTWZJJEOG-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CO2)=CC(C(NC2=NC(C3SC=C([N+]([O-])=O)C=3)=CS2)=O)=N1

Computed Properties

  • Exact Mass: 387.99361172g/mol
  • Monoisotopic Mass: 387.99361172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 184Ų

5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide Pricemore >>

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Additional information on 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide (CAS No. 1203217-33-7)

The compound 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide (CAS No. 1203217-33-7) is a heterocyclic organic molecule with a unique structural framework. Its intricate design combines furan, thiazole, oxazole, and nitrothiophene moieties, making it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications, particularly in drug discovery and optoelectronic materials, aligning with current trends in AI-driven molecular design and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for complex heterocycles like 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide?" This compound is typically synthesized via multi-step reactions, including cyclization, amide coupling, and nitration. Its furan-thiazole-oxazole hybrid structure offers exceptional stability and reactivity, which is why it is often studied in the context of bioactive molecule development and pharmaceutical intermediates.

In recent years, the demand for nitrogen- and sulfur-containing heterocycles has surged due to their relevance in drug design and agrochemicals. The presence of a nitrothiophene group in this compound enhances its electron-withdrawing properties, making it a candidate for organic semiconductors and photovoltaic materials. This aligns with the growing interest in green energy solutions and sustainable synthetic methods, which are frequently searched topics in scientific databases.

Another key aspect of CAS No. 1203217-33-7 is its potential role in cancer research. Heterocyclic compounds with thiazole and oxazole cores have demonstrated antitumor activity in preclinical studies. Researchers are investigating whether this compound could inhibit specific kinase enzymes or DNA replication pathways, addressing common search queries like "How do thiazole derivatives interact with cancer cells?" and "What makes oxazole-based compounds promising for oncology?"

The compound’s structural complexity also makes it a valuable tool in computational chemistry. With the rise of machine learning in molecular modeling, scientists are using AI-powered simulations to predict its binding affinities and physicochemical properties. This approach is gaining traction, as evidenced by frequent searches for "AI in drug discovery" and "predictive modeling for heterocyclic compounds."

From an industrial perspective, 5-(furan-2-yl)-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-3-carboxamide is being evaluated for its scalability and cost-effectiveness. Companies specializing in custom synthesis and fine chemicals are exploring its commercial viability, responding to market demands for high-performance intermediates. This trend is reflected in search engine queries such as "suppliers of CAS 1203217-33-7" and "bulk production of nitrothiophene derivatives."

In summary, CAS No. 1203217-33-7 represents a fascinating intersection of organic synthesis, material science, and biomedical research. Its multifaceted applications and alignment with cutting-edge scientific trends ensure its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in therapeutics, renewable energy, and advanced materials, answering the pressing questions of today’s scientific community.

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